Cas no 917749-91-8 (<br>4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol)

• Product Name: <br>4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
• CAS No: 917749-91-8
• MF: C₁₉H₂₀N₄O₄S₂
• MW: 432.516501426697
• CID: 3082488
• PubChem ID: 18524232
• Update Time: 2025-07-22

<br>4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
• 4-(2-Methoxyphenyl)-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• 917749-91-8
• 4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• AKOS000678846

• MDL： MFCD08898860
• Inchi： 1S/C19H20N4O4S2/c1-26-17-5-3-2-4-16(17)23-18(20-21-19(23)28)14-6-8-15(9-7-14)29(24,25)22-10-12-27-13-11-22/h2-9H,10-13H2,1H3,(H,21,28)
• InChI Key： XFNZOWJXBZXTJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(N2C2C=CC=CC=2OC)=S)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 432.09259748Da
• Monoisotopic Mass: 432.09259748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Additional information on <br>4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol

Chemical Profile of 4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917749-91-8)

4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917749-91-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of functional groups such as the methoxy group, morpholine-4-sulfonyl moiety, and the thiol functionality contributes to its complex reactivity and potential therapeutic applications.

The structure of this compound is characterized by a central triazole ring fused with a phenyl ring at the 2-position and another phenyl ring substituted with a morpholine-4-sulfonyl group at the 4-position. The thiol group at the 3-position of the triazole ring further enhances its chemical versatility, making it a valuable scaffold for drug discovery and development. The combination of these features positions this molecule as a promising candidate for further investigation in various pharmacological contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the morpholine-4-sulfonyl group plays a crucial role in modulating binding affinity to certain enzymes and receptors. This insight has been instrumental in designing derivatives with enhanced selectivity and potency. Additionally, the thiol moiety has been identified as a key player in redox-sensitive drug delivery systems, where it can undergo reversible oxidation-reduction cycles to control bioavailability.

In vitro studies have demonstrated that 4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol exhibits notable activity against several disease-related targets. For instance, research indicates that it may interfere with pathways involved in cancer progression by inhibiting key enzymes such as kinases and phosphodiesterases. The methoxy group on the phenyl ring has been shown to enhance solubility and metabolic stability, which are critical factors for drug efficacy. Furthermore, the triazole core is known for its ability to stabilize reactive intermediates, making it an attractive scaffold for developing novel therapeutics.

The integration of this compound into drug development pipelines has been supported by innovative synthetic methodologies. Researchers have leveraged transition-metal-catalyzed cross-coupling reactions to construct the triazole ring efficiently. These techniques not only improve yield but also allow for rapid diversification of the molecular structure. Such advancements have enabled the synthesis of a library of analogs, each with distinct pharmacological profiles. High-throughput screening (HTS) has been employed to identify lead compounds with optimal activity levels across multiple targets.

The potential therapeutic applications of CAS No. 917749-91-8 extend beyond oncology. Preliminary data suggest that it may possess antimicrobial properties, making it relevant in addressing antibiotic-resistant pathogens. The sulfonyl group embedded within the molecule has been linked to enhanced binding interactions with bacterial enzymes, offering a novel approach to combat infections. Additionally, its structural motifs are reminiscent of compounds used in treating neurological disorders, prompting investigations into its potential as a neuroprotective agent.

From a chemical biology perspective, this compound serves as an excellent tool for elucidating mechanisms of action in cellular systems. Its ability to modulate intracellular signaling pathways has made it valuable in studying disease pathogenesis. By employing techniques such as fluorescence microscopy and mass spectrometry, researchers can visualize how this molecule interacts with proteins and other biomolecules within living cells. Such insights are crucial for refining drug candidates and optimizing their pharmacokinetic profiles.

The synthesis and characterization of 4-(2-Methoxy-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol have also contributed to advancements in green chemistry principles. Efforts have been made to minimize waste and reduce energy consumption during production processes. Solvent-free reactions and catalytic methods have been explored to enhance sustainability without compromising yield or purity. These practices align with global initiatives aimed at promoting environmentally responsible pharmaceutical manufacturing.

Future directions for research on this compound include exploring its role in modulating immune responses. The triazole scaffold has been associated with immunomodulatory activities in several studies, suggesting that it could be repurposed for autoimmune diseases or chronic inflammation conditions. Collaborative efforts between medicinal chemists and immunologists are underway to validate these hypotheses through preclinical trials.

In summary,CAS No. 917749-91-8 represents a structurally complex yet promising molecule with diverse biological activities. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases including cancer,infectious diseases,and neurological disorders.* Continued research efforts will likely uncover additional therapeutic potentials,* contributing significantly*to advancements*in modern medicine.*